Cas no 920502-92-7 (3-Pyridinamine, 2,4,6-trinitro-N-(3-nitrophenyl)-)
920502-92-7 structure
Product Name:3-Pyridinamine, 2,4,6-trinitro-N-(3-nitrophenyl)-
CAS No:920502-92-7
MF:C11H6N6O8
MW:350.200741291046
CID:756750
PubChem ID:71424140
Update Time:2025-04-19
3-Pyridinamine, 2,4,6-trinitro-N-(3-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinamine, 2,4,6-trinitro-N-(3-nitrophenyl)-
- 2,4,6-trinitro-N-(3-nitrophenyl)pyridin-3-amine
- 920502-92-7
- DTXSID60842943
-
- Inchi: 1S/C11H6N6O8/c18-14(19)7-3-1-2-6(4-7)12-10-8(15(20)21)5-9(16(22)23)13-11(10)17(24)25/h1-5,12H
- InChI Key: OFRBPAGLKHDCLB-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=C([N+](=O)[O-])N=C(C=1NC1C=CC=C(C=1)[N+](=O)[O-])[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 350.02471117g/mol
- Monoisotopic Mass: 350.02471117g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 25
- Rotatable Bond Count: 2
- Complexity: 551
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 208Ų
3-Pyridinamine, 2,4,6-trinitro-N-(3-nitrophenyl)- Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
920502-92-7 (3-Pyridinamine, 2,4,6-trinitro-N-(3-nitrophenyl)-) Related Products
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